Cas no 79915-69-8 (Phosphonic acid,[1-[bis(hydroxymethyl)amino]ethylidene]bis- (9CI))

• Product name: Phosphonic acid,[1-[bis(hydroxymethyl)amino]ethylidene]bis- (9CI)
• CAS No: 79915-69-8
• MF: C₄H₁₃NO₈P₂
• MW: 265.09500
• CID: 567046
• PubChem ID: 20134646

Phosphonic acid,[1-[bis(hydroxymethyl)amino]ethylidene]bis- (9CI) Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid,[1-[bis(hydroxymethyl)amino]ethylidene]bis- (9CI)
• [1-[bis(hydroxymethyl)amino]-1-phosphonoethyl]phosphonic acid
• [1-[bis(hydroxymethyl)amino]ethylidene]bisphosphonic acid
• (1-(Bis(hydroxymethyl)amino)ethylidene)bisphosphonic acid
• EINECS 279-347-7
• N,N-bis-(hydroxy methyl)-1-amino ethane-1,1-diphosphonic acid
• Phosphonic acid,(1-(bis(hydroxymethyl)amino)ethylidene)bis
• NS00038057
• DTXSID40229955
• SCHEMBL6676523
• 79915-69-8
• Phosphonic acid, (1-(bis(hydroxymethyl)amino)ethylidene)bis-
• [1-[bis-(Hydroxymethyl)amino]ethylidene]bisphosphonic acid

• Inchi： InChI=1S/C4H13NO8P2/c1-4(14(8,9)10,15(11,12)13)5(2-6)3-7/h6-7H,2-3H2,1H3,(H2,8,9,10)(H2,11,12,13)
• InChI Key： QXVJRDMNUOAUNI-UHFFFAOYSA-N
• SMILES： CC(N(CO)CO)(P(=O)(O)O)P(=O)(O)O

Computed Properties

• Exact Mass: 265.01200
• Monoisotopic Mass: 317.094934
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.7
• XLogP3: -6.4

Experimental Properties

• Density: 1.96
• Boiling Point: 615.1°C at 760 mmHg
• Flash Point: 325.8°C
• Refractive Index: 1.615
• PSA: 178.38000
• LogP: -1.78290